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Compound of Interest

Compound Name: MK-8245

Cat. No.: B1663549

Essential Safety and Handling Guide for MK-
8245

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, personal protective equipment (PPE), and disposal of the potent, liver-
targeted stearoyl-CoA desaturase (SCD) inhibitor, MK-8245. This document provides
immediate, procedural, and step-by-step guidance to ensure laboratory safety and operational
integrity when working with this compound.

Summary of Key Safety Data

A thorough understanding of the properties of MK-8245 is fundamental to its safe handling. The
following table summarizes essential quantitative data.
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Property Value

CAS Number 1030612-90-8[1][2][3]
Molecular Formula C17H16BrFNeOa[1]

Molecular Weight 467.25 g/mol

Appearance Crystalline solid

Solubility Soluble in DMSO and DMF[1]

Storage Temperature

Store at -20°C for the short term and -80°C for

the long term.

Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is critical to minimize exposure risk. The following flowchart

outlines the decision-making process for PPE selection based on the experimental procedure.
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MK-8245: PPE Selection Workflow

Risk Assessment

Start: Handling MK-8245

Assess Experimental Procedure
(e.g., weighing, dissolution, administration)

ow potential for aerosolization

/6

(e.g., handling sealed containers)

Aoderate potential for splashes High potential for aerosolization or handling large quantities
(e.g., preparing solutions) (e.g., weighing powder, sonicating)

/

PHE Levels
\4

Standard PPE:

- Nitrile gloves
- Lab coat

- Safety glasses with side shields

N\

Enhanced PPE:
- Standard PPE plus:
- Chemical splash goggles
- Double gloving
- Chemical-resistant apron

High-Containment PPE:
- Enhanced PPE plus:
- Respirator (e.g., N95 or higher)
- Work in a certified chemical fume hood

Proceed with experiment Proceed with experiment

Proceed with experiment

Click to download full resolution via product page

Caption: PPE selection workflow for handling MK-8245.

Experimental Protocol: Safe Handling of MK-8245

Adherence to a strict, step-by-step protocol is essential for minimizing risk.
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. Preparation and Engineering Controls:

Ensure a calibrated analytical balance is located within a certified chemical fume hood or a
ventilated balance enclosure.

Verify that the safety shower and eyewash station are accessible and operational.

Prepare all necessary equipment (e.g., weigh paper, spatulas, vials, solvents) and place
them within the containment area.

. Weighing the Compound:

Don appropriate PPE as determined by the risk assessment (minimum of a lab coat, nitrile
gloves, and safety glasses). For weighing powder, enhanced or high-containment PPE is
recommended.

Carefully transfer the desired amount of MK-8245 powder from the stock container to weigh
paper using a clean spatula.

Minimize the creation of dust.

Record the weight and securely close the stock container.

. Dissolution:

Place the weigh paper with the compound into a suitable container (e.g., vial or flask).
Add the desired solvent (e.g., DMSO) dropwise to the powder to avoid splashing.
Gently swirl or vortex the container to fully dissolve the compound. If necessary, use a
sonicator within the fume hood.

. Administration (In Vitro/In Vivo):

When adding the dissolved compound to cell cultures or preparing for in vivo administration,
handle all solutions within a biological safety cabinet or fume hood.

Use appropriate precision dispensing tools (e.g., calibrated pipettes) to minimize aerosol
generation.

. Post-Handling:

Decontaminate all surfaces and equipment that came into contact with MK-8245 using an
appropriate solvent (e.g., 70% ethanol), followed by a general-purpose laboratory cleaner.
Dispose of all contaminated waste according to the disposal plan.

Remove PPE in the correct order to avoid self-contamination and wash hands thoroughly.
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Disposal Plan for MK-8245 Waste

Proper disposal of chemical waste is crucial for environmental and personal safety. The
following diagram outlines the correct disposal pathway for waste generated during the
handling of MK-8245.

MK-8245: Waste Disposal Plan

Waste Generation

Waste Generated from

MK-8245 Handling

/ Waste Segreg v1tion \

Contaminated Solid Waste Contaminated Sharps
(gloves, weigh paper, pipette tips) (needles, syringes)

I
I

Unused/Expired Solutions

Final Disposal

Labeled Hazardous Puncture-Resistant

Chemical Waste Container Sharps Container

Arrange for Pickup by
Environmental Health & Safe

Click to download full resolution via product page

Caption: Waste disposal plan for MK-8245.

By implementing these safety protocols, researchers can mitigate the risks associated with
handling the potent compound MK-8245, ensuring a safe and productive laboratory
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environment. Always consult your institution's specific safety guidelines and the most recent
Safety Data Sheet (SDS) for the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. adoog.com [adooqg.com]

3. MK-8245 |CAS:1030612-90-8 Probechem Biochemicals [probechem.com]

« To cite this document: BenchChem. [Personal protective equipment for handling MK-8245].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663549#personal-protective-equipment-for-
handling-mk-8245]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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